Cas no 6900-35-2 (2-Propenoic acid,2-methyl-, potassium salt (1:1))

• Product Name: 2-Propenoic acid,2-methyl-, potassium salt (1:1)
• CAS No: 6900-35-2
• MF: C₄H₅KO₂
• MW: 124.179602384567
• MDL: MFCD00045884
• CID: 515888
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, potassium salt (1:1)
• Potassium methacrylate
• POTASSIUM METHACRYLATE, hemihydrate
• potassium,2-methylprop-2-enoate
• 2-methyl-acrylic acid potassium
• Kaliummethacrylat
• Potasium methacrylate
• potassium 2-methyl-2-propenoate
• potassium methacrylic acid
• potassium salt of methacrylic acid

• MDL： MFCD00045884
• Inchi： 1S/C4H6O2.K/c1-3(2)4(5)6;/h1H2,2H3,(H,5,6);/q;+1/p-1
• InChI Key： LLLCSBYSPJHDJX-UHFFFAOYSA-M
• SMILES： [K+].[O-]C(C(=C)C)=O

Computed Properties

• Exact Mass: 123.99300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 87.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Melting Point: >200°C (dec.)
• PSA: 40.13000
• LogP: -0.68760

2-Propenoic acid,2-methyl-, potassium salt (1:1) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37-S39
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid salts
• Other Chemical Reagents Organic Metal Reagents